(2R,3S)-2-Azaniumyl-3-phenylsulfanylbutanoate
(2R,3S)-2-Azaniumyl-3-phenylsulfanylbutanoate
Brand Name:
Vulcanchem
CAS No.:
131235-00-2
VCID:
VC0160988
InChI:
InChI=1S/C10H13NO2S/c1-7(9(11)10(12)13)14-8-5-3-2-4-6-8/h2-7,9H,11H2,1H3,(H,12,13)/t7-,9-/m0/s1
SMILES:
CC(C(C(=O)O)N)SC1=CC=CC=C1
Molecular Formula:
C10H13NO2S
Molecular Weight:
211.28 g/mol
(2R,3S)-2-Azaniumyl-3-phenylsulfanylbutanoate
CAS No.: 131235-00-2
Main Products
VCID: VC0160988
Molecular Formula: C10H13NO2S
Molecular Weight: 211.28 g/mol
| CAS No. | 131235-00-2 |
|---|---|
| Product Name | (2R,3S)-2-Azaniumyl-3-phenylsulfanylbutanoate |
| Molecular Formula | C10H13NO2S |
| Molecular Weight | 211.28 g/mol |
| IUPAC Name | (2R,3S)-2-amino-3-phenylsulfanylbutanoic acid |
| Standard InChI | InChI=1S/C10H13NO2S/c1-7(9(11)10(12)13)14-8-5-3-2-4-6-8/h2-7,9H,11H2,1H3,(H,12,13)/t7-,9-/m0/s1 |
| Standard InChIKey | SBBXHBGRUJAJTA-CBAPKCEASA-N |
| Isomeric SMILES | C[C@@H]([C@@H](C(=O)[O-])[NH3+])SC1=CC=CC=C1 |
| SMILES | CC(C(C(=O)O)N)SC1=CC=CC=C1 |
| Canonical SMILES | CC(C(C(=O)[O-])[NH3+])SC1=CC=CC=C1 |
| PubChem Compound | 2724882 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume